2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid

• IUPAC Name: 2-(4-methoxyphenyl)-7-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C18H15NO3/c1-11-3-8-14-15(18(20)21)10-16(19-17(14)9-11)12-4-6-13(22-2)7-5-12/h3-10H,1-2H3,(H,20,21)
• InChI Key: QGYSRDDVLFRRHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=N2)C3=CC=C(C=C3)OC)C(=O)O
• Molecular Formula: C18H15NO3
• DSSTOX Substance ID: DTXSID60301323
• Molecular Weight: 293.3 g/mol
• CAS No.: 116734-21-5

Description

2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid, also known as MQCA, is a heterocyclic compound. It has been the subject of significant scientific research due to its potential therapeutic applications in various diseases. MQCA is a derivative of quinoline and contains a carboxylic acid group and a methoxyphenyl group.

Mechanism of Action

The exact mechanism of action of 2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by modulating various signaling pathways in cells. This compound has been found to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and glucose metabolism.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, regulate glucose metabolism, and exhibit neuroprotective effects. Additionally, this compound has been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid has several advantages for lab experiments. It is a stable compound and can be easily synthesized. Additionally, it has been found to exhibit significant therapeutic effects in various diseases. However, there are also some limitations to using this compound in lab experiments. The exact mechanism of action is not fully understood, and further research is needed to fully elucidate its therapeutic potential.

Future Directions

There are several future directions for research on 2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid. Further studies are needed to fully understand the mechanism of action and therapeutic potential of this compound. Additionally, more research is needed to explore the potential of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Furthermore, the development of novel synthetic methods for this compound could potentially lead to the discovery of new therapeutic agents.

Synthesis Methods

2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid can be synthesized through various methods, including the Pfitzinger reaction, the Skraup synthesis, and the Friedlander synthesis. The Pfitzinger reaction involves the reaction of 4-methoxyaniline with 2-chloro-7-methylquinoline-4-carboxylic acid. The Skraup synthesis involves the reaction of aniline with glycerol, sulfuric acid, and 2-chloroquinoline. The Friedlander synthesis involves the reaction of aniline with 2-acetyl-1-naphthol and sulfuric acid.

Scientific Research Applications

2-(4-Methoxyphenyl)-7-methylquinoline-4-carboxylic acid has been found to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. This compound has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells. It has also been found to have neuroprotective effects and can potentially be used in the treatment of Alzheimer's disease. Additionally, this compound has been found to have anti-diabetic effects by regulating glucose metabolism.